Cas no 30544-48-0 (2-3-(Trifluoromethyl)phenylaminobenzoic Acid 8-Hydroxy-3,6-dioxaoctyl Ester)

• Product Name: 2-3-(Trifluoromethyl)phenylaminobenzoic Acid 8-Hydroxy-3,6-dioxaoctyl Ester
• CAS No: 30544-48-0
• MF: C₂₀H₂₂F₃NO₅
• MW: 413.387596607208
• CID: 313949
• PubChem ID: 193127
• Update Time: 2025-10-05

2-3-(Trifluoromethyl)phenylaminobenzoic Acid 8-Hydroxy-3,6-dioxaoctyl Ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-[[3-(trifluoromethyl)phenyl]amino]-, 2-[2-(2-hydroxyethoxy)ethoxy]ethyl ester
• 2-[2-(2-hydroxyethoxy)ethoxy]ethyl 2-[3-(trifluoromethyl)anilino]benzoate
• DTXSID30184625
• 2-((3-(Trifluoromethyl)phenyl)amino)benzoic acid, 2-(2-(2-hydroxyethoxy)ethoxy)ethyl ester
• Benzoic acid, 2-[[3-(trifluoromethyl)phenyl]amino]-, 2-[2-(2-hydroxyethoxy)ethoxy]ethyl ester
• Triethylene glycol flufenamate
• 2-(2-(2-Hydroxyethoxy)ethoxy)ethyl 2-((3-(trifluoromethyl)phenyl)amino)benzoate
• 30544-48-0
• 2-3-(Trifluoromethyl)phenylaminobenzoic Acid 8-Hydroxy-3,6-dioxaoctyl Ester

• Inchi： 1S/C20H22F3NO5/c21-20(22,23)15-4-3-5-16(14-15)24-18-7-2-1-6-17(18)19(26)29-13-12-28-11-10-27-9-8-25/h1-7,14,24-25H,8-13H2
• InChI Key： ZXGVSDYGFHPLNX-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)NC1C=CC=CC=1C(=O)OCCOCCOCCO)(F)F

Computed Properties

• Exact Mass: 413.14506
• Monoisotopic Mass: 413.145
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 12
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 77A^2

Experimental Properties

• Density: 1.293
• Boiling Point: 492.6°C at 760 mmHg
• Flash Point: 251.7°C
• Refractive Index: 1.541
• PSA: 77.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 2-3-(Trifluoromethyl)phenylaminobenzoic Acid 8-Hydroxy-3,6-dioxaoctyl Ester

2-3-(Trifluoromethyl)phenylaminobenzoic Acid 8-Hydroxy-3,6-dioxaoctyl Ester: A Comprehensive Overview

2-3-(Trifluoromethyl)phenylaminobenzoic Acid 8-Hydroxy-3,6-dioxaoctyl Ester (CAS No. 30544-48-0) is a complex organic compound with significant applications in various fields of chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a trifluoromethyl group, an amino group, and an ester functional group. The presence of these functional groups imparts specific chemical and biological properties that make it a valuable compound in the development of new drugs and materials.

The trifluoromethyl group in the compound is known for its strong electron-withdrawing effect, which can significantly influence the reactivity and stability of the molecule. This property is particularly useful in the design of pharmaceuticals where precise control over molecular interactions is crucial. Recent studies have shown that compounds containing trifluoromethyl groups exhibit enhanced metabolic stability and improved pharmacokinetic profiles, making them attractive candidates for drug development.

The amino group in 2-3-(Trifluoromethyl)phenylaminobenzoic Acid 8-Hydroxy-3,6-dioxaoctyl Ester plays a critical role in its biological activity. Amino groups are often involved in hydrogen bonding and can form specific interactions with biological targets such as enzymes and receptors. This makes the compound a potential candidate for developing drugs that target specific pathways or diseases. For instance, recent research has explored the use of amino-containing compounds in the treatment of neurodegenerative diseases and cancer.

The ester functional group in the compound adds another layer of complexity to its chemical behavior. Esters are known for their ability to undergo hydrolysis under certain conditions, which can be exploited to control the release of active compounds in drug delivery systems. In pharmaceutical research, this property is particularly valuable for designing prodrugs that are activated in specific tissues or organs, thereby minimizing side effects and improving therapeutic outcomes.

2-3-(Trifluoromethyl)phenylaminobenzoic Acid 8-Hydroxy-3,6-dioxaoctyl Ester has been studied extensively for its potential applications in medicinal chemistry. One notable area of research is its use as an intermediate in the synthesis of more complex molecules with therapeutic properties. For example, it has been used as a building block in the development of inhibitors for specific enzymes involved in disease pathways. These inhibitors can be designed to selectively target diseased cells while sparing healthy tissues, thereby reducing toxicity and improving efficacy.

In addition to its pharmaceutical applications, 2-3-(Trifluoromethyl)phenylaminobenzoic Acid 8-Hydroxy-3,6-dioxaoctyl Ester has also found use in materials science. The unique combination of functional groups makes it suitable for the synthesis of polymers with tailored properties. For instance, researchers have explored its use in the development of biodegradable polymers for environmental applications and drug delivery systems. These polymers can be designed to degrade under specific conditions, ensuring controlled release of active compounds and minimizing environmental impact.

The synthesis of 2-3-(Trifluoromethyl)phenylaminobenzoic Acid 8-Hydroxy-3,6-dioxaoctyl Ester typically involves multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methods have led to more efficient and environmentally friendly processes for producing this compound. For example, the use of green solvents and catalysts has been shown to reduce waste generation and improve overall sustainability.

In conclusion, 2-3-(Trifluoromethyl)phenylaminobenzoic Acid 8-Hydroxy-3,6-dioxaoctyl Ester (CAS No. 30544-48-0) is a versatile compound with significant potential in both pharmaceutical and materials science applications. Its unique molecular structure and functional groups make it a valuable tool for researchers working on the development of new drugs and advanced materials. As research continues to advance, it is likely that new applications and uses for this compound will be discovered, further expanding its importance in the scientific community.